1,3-Bis(2-hydroxyethylsulfonyl)-2-propanol
Overview
Description
1,3-Bis(2-hydroxyethylsulfonyl)-2-propanol, or 1,3-Bis-2-HESP, is a synthetic compound that has been used in various scientific research applications. It is a white, crystalline solid that is soluble in water, alcohols, and many other organic solvents. This compound has a molecular weight of 274.35 g/mol and a melting point of 121°C. It has been used in a variety of scientific research applications, including as a reducing agent, a reagent for the synthesis of organic compounds, and an inhibitor of certain enzymes.
Scientific Research Applications
Applications in Liquid-Liquid Equilibria and Separation Processes
1,3-Bis(2-hydroxyethylsulfonyl)-2-propanol has been studied in the context of liquid-liquid equilibria (LLE) and separation processes. Research has focused on the measurement and correlation of LLE in systems involving water and alcohols, including 1-propanol, at various temperatures. These studies are crucial for improving the environmental and economic aspects of alcohol recycling from aqueous mixtures (Cháfer et al., 2016). Additionally, the capabilities of specific ionic liquids, such as 1-decyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, have been explored for their potential in separating water from alcohols like 1-propanol or 2-propanol at different temperatures, which has implications for industrial separation processes (Cumplido et al., 2020).
Synthesis and Characterization in Polymer and Fuel Cell Research
Another significant area of application is in the synthesis and characterization of materials for polymer and fuel cell research. For instance, sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups have been synthesized using related chemical structures. These materials exhibit promising properties for fuel-cell applications due to their high proton conductivity and mechanical properties, indicating their potential in advancing fuel cell technologies (Bae et al., 2009).
Role in Catalysis and Chemical Synthesis
The compound's derivatives have also been explored in catalysis and chemical synthesis. For instance, its interaction with chiral 1,2-diaminocyclohexane led to the creation of chiral macrocyclic ONNO-type ligands, which were used in asymmetric transfer hydrogenation processes. This research demonstrates the compound's role in facilitating specific, high-precision chemical reactions, contributing to advancements in synthetic chemistry (Chen et al., 2007).
Implications in Corrosion Inhibition and Material Science
Furthermore, the compound has been implicated in corrosion inhibition research. Novel gemini surfactants containing hydroxyl group, synthesized using related chemical structures, have been studied for their corrosion inhibition performance on carbon steel in brine solutions containing H2S and CO2. These studies have implications in material science, particularly in enhancing the durability and longevity of metals in harsh chemical environments (Zhao & Jun, 2012).
properties
IUPAC Name |
1,3-bis(2-hydroxyethylsulfonyl)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O7S2/c8-1-3-15(11,12)5-7(10)6-16(13,14)4-2-9/h7-10H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVFXDAXIZHJZAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CS(=O)(=O)CC(CS(=O)(=O)CCO)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O7S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101259417 |
Source
|
| Record name | 1,3-Bis[(2-hydroxyethyl)sulfonyl]-2-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101259417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67006-34-2 |
Source
|
| Record name | 1,3-Bis[(2-hydroxyethyl)sulfonyl]-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67006-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Bis[(2-hydroxyethyl)sulfonyl]-2-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101259417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-bis(2-hydroxyethylsulfonyl)propan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.247.112 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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